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Compound of Interest

Compound Name: 2-Acetylfluorene

Cat. No.: B1664035

This guide provides crucial procedural information for the safe handling and disposal of 2-
Acetylfluorene, tailored for researchers, scientists, and drug development professionals.
Following these protocols is essential for minimizing risks and ensuring a safe laboratory

environment.

Physical and Chemical Properties

Understanding the properties of 2-Acetylfluorene is the first step in safe handling. Key
guantitative data are summarized below.

Property Value Citations
Molecular Weight 208.26 g/mol [1][2]
Melting Point 128-129 °C [2]

Form Powder to crystal [2][3]
Water Solubility 1 g/L (at 20 °C) [2][4]
Flash Point 217 °C [2]

Assay 98%

Operational Plan: Handling Procedures
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2-Acetylfluorene is classified as harmful if swallowed and causes skin, eye, and respiratory

irritation[1][2]. Adherence to the following personal protective equipment (PPE) and handling

guidelines is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate exposure risks. The following equipment

must be worn at all times when handling 2-Acetylfluorene.

Equipment

Specification

Citations

Eye/Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166. A
face shield is recommended

for splash protection.

[3][5]

Skin Protection

Appropriate protective gloves
(e.g., Nitrile) and clothing to

prevent skin exposure.

[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator, such as a dust mask
type N95 (US), is required if
exposure limits are exceeded

or if irritation is experienced.

[3]

Step-by-Step Handling Protocol

o Preparation & Engineering Controls:

o Obtain special instructions before use and do not handle until all safety precautions have

been read and understood[3].

o Work in a well-ventilated area. Use a chemical fume hood or other appropriate exhaust

ventilation to minimize dust inhalation[3].
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» Handling the Compound:

o

As 2-Acetylfluorene is a powder, avoid creating dust.

[¢]

Do not breathe dust or vapors|3].

[¢]

Avoid contact with eyes, skin, and clothing[3][4].

[e]

Wash hands and any exposed skin thoroughly after handling[3].

o

Do not eat, drink, or smoke in the handling area[3].

o Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place[2][3][4].
o Keep away from strong oxidizing agents[2][4].

First Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention[3][6].

 In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes. Seek immediate medical attention[3][6].

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek immediate medical attention[3].

 If Swallowed: Call a physician or poison control center immediately. Rinse mouth with water.
Do not induce vomiting[3][6].

Disposal Plan

Proper disposal of 2-Acetylfluorene and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection and Disposal
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¢ Containment:

o For spills, sweep up the solid material and shovel it into a suitable, labeled container for
disposal[3]. Avoid generating dust.

o Do not allow the chemical to enter drains or waterways.
e Disposal:
o Dispose of the contents and the container at an approved waste disposal plant[3].
o All chemical waste must be handled according to local, state, and federal regulations.

o Organic solvent waste should be collected in specifically labeled containers, separating
halogenated from non-halogenated solvents where required[7].

Workflow Visualization

The following diagram illustrates the logical workflow for safely handling 2-Acetylfluorene,
from initial preparation to final disposal.
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1. Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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